NucPO-1 (434/456)-1 mM Solution in DMSO
Description
NucPO-1 (434/456)-1 mM Solution in DMSO is a fluorescent probe designed for detecting regulated cell death pathways, particularly in reproductive and ovarian biology. The compound’s 1 mM concentration in DMSO ensures stability and compatibility with high-throughput assays. Its primary application lies in distinguishing between apoptosis, necroptosis, and other regulated cell death pathways, which are critical in ovarian follicle development and degeneration .
Properties
CAS No. |
169454-15-3 |
|---|---|
Molecular Formula |
C41H54I4N6O2 |
Molecular Weight |
1170.52 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
PO-PRO™-1 Iodide (435/455 nm)
Key Attributes:
- Concentration/Solvent: 1 mM in DMSO.
- Spectral Properties: 435/455 nm excitation/emission.
- Mechanism: Binds to nucleic acids in apoptotic cells with compromised membrane integrity.
- Applications: Apoptosis detection in calcium-sensitive cells or protocols avoiding Annexin V .
Comparison with NucPO-1:
- Spectral Overlap: NucPO-1’s 434/456 nm profile minimizes interference with common fluorophores (e.g., FITC, PI), unlike PO-PRO™-1’s 435/455 nm .
Hesperetin (10 mM in DMSO)
Key Attributes:
- Concentration/Solvent: 10 mM in DMSO.
- Mechanism: Induces apoptosis via UGT inhibition and MAPK pathway modulation .
- Applications: Studied in ovarian granulosa cells for oxidative stress mitigation .
Comparison with NucPO-1:
- Function: Hesperetin is a therapeutic agent, whereas NucPO-1 is a diagnostic tool.
- Pathway Specificity: Hesperetin triggers apoptosis, while NucPO-1 identifies multiple death pathways (e.g., parthanatos in granulosa cells) .
Autophagy-Specific Probes (e.g., LC3B Antibodies)
Key Attributes:
- Mechanism: Track autophagosome formation via LC3B-II recruitment.
- Applications: Used in ovarian studies to link autophagy defects to follicle loss .
Comparison with NucPO-1:
- Scope: Autophagy probes are pathway-specific, while NucPO-1 may cross-correlate autophagy with apoptosis/necroptosis in follicle atresia .
Research Findings and Data Tables
Table 1: Comparative Analysis of Cell Death Probes
*Inferred from spectral similarity and ovarian cell death literature.
Table 2: Performance in Ovarian Models
*Parthanatos involves PARP-1 overactivation, detected in granulosa cells .
Mechanistic Insights from Ovarian Studies
- Apoptosis vs. Necroptosis: NucPO-1’s dual-wavelength design may differentiate apoptosis (BAX/BAK activation) from necroptosis (RIPK1/MLKL phosphorylation), critical in distinguishing follicle degeneration causes .
- Parthanatos Detection: In granulosa cells, PARP-1-driven DNA damage (common in chemotherapy-induced ovarian aging) could be uniquely identified by NucPO-1, unlike PO-PRO™-1 .
- Autophagy Cross-Talk: NucPO-1 may complement autophagy markers (e.g., LC3B) to study crosstalk between survival and death pathways in primordial follicles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
